Cas no 1247628-83-6 (Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride)

• Product Name: Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride
• CAS No: 1247628-83-6
• MF: C₁₁H₁₃ClO₃S
• MW: 260.737121343613
• CID: 5282434
• PubChem ID: 165445613
• Update Time: 2025-06-11

Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1247628-83-6
• cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride
• EN300-681105
• Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride

• Inchi： 1S/C11H13ClO3S/c1-15-10-6-4-9(5-7-10)11(8-2-3-8)16(12,13)14/h4-8,11H,2-3H2,1H3
• InChI Key： LXRYOFGQPJQIKG-UHFFFAOYSA-N
• SMILES： ClS(C(C1C=CC(=CC=1)OC)C1CC1)(=O)=O

Computed Properties

• Exact Mass: 260.0273931g/mol
• Monoisotopic Mass: 260.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride

Cyclopropyl(4-methoxyphenyl)methanesulfonyl Chloride (CAS No. 1247628-83-6): An Overview

Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride (CAS No. 1247628-83-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique cyclopropyl and methoxyphenyl moieties, offers a wide range of applications due to its reactivity and functional versatility.

The cyclopropyl group in Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride imparts unique chemical properties, making it an attractive building block for the synthesis of complex organic molecules. The cyclopropyl ring is known for its high strain energy, which can be harnessed to drive various chemical reactions, including ring-opening processes and cycloadditions. This strain energy also contributes to the compound's reactivity in nucleophilic substitution reactions, making it a valuable reagent in synthetic chemistry.

The methoxyphenyl moiety in Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride adds further complexity and functionality to the molecule. The methoxy group is electron-donating, which can influence the electronic properties of the phenyl ring and affect the compound's reactivity in various chemical transformations. This moiety is particularly useful in the synthesis of bioactive molecules, where subtle changes in electronic properties can significantly impact biological activity.

The methanesulfonyl chloride functional group is a powerful electrophile that can participate in a variety of reactions, including nucleophilic substitution and addition reactions. This group is often used as a protecting group in organic synthesis, allowing for the selective modification of functional groups while protecting others from unwanted reactions. Additionally, the methanesulfonyl chloride group can be converted into other useful functional groups through well-established synthetic methods, such as hydrolysis to form sulfonic acids or reaction with amines to form sulfonamides.

In recent years, Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs targeting various diseases. For example, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs. The unique combination of the cyclopropyl and methoxyphenyl groups provides a scaffold that can be modified to optimize pharmacological properties such as potency, selectivity, and bioavailability.

Another area where Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride has shown promise is in materials science. The compound's reactivity and functional versatility make it suitable for the synthesis of advanced materials with tailored properties. For instance, it has been used as a building block for the preparation of polymer precursors and cross-linking agents. These materials have potential applications in areas such as drug delivery systems, coatings, and adhesives.

The synthesis of Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride typically involves several steps, starting from readily available starting materials. One common approach involves the reaction of cyclopropylmethanol with 4-methoxybenzoyl chloride to form an intermediate ester, followed by sulfonylation with methanesulfonyl chloride. This multistep process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, it is important to note that Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride should be handled with appropriate precautions due to its reactivity and potential hazards associated with sulfur-containing compounds. Proper personal protective equipment (PPE) should be used, and reactions involving this compound should be conducted under well-ventilated conditions or in a fume hood.

Recent advancements in computational chemistry have also contributed to our understanding of Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride. Quantum mechanical calculations have provided insights into the electronic structure and reactivity patterns of this compound, helping researchers design more efficient synthetic routes and predict its behavior in various chemical environments.

In conclusion, Cyclopropyl(4-methoxyphenyl)methanesulfonyl chloride (CAS No. 1247628-83-6) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique combination of cyclopropyl, methoxyphenyl, and methanesulfonyl chloride functionalities makes it an invaluable tool for synthetic chemists and materials scientists alike. As research continues to advance, we can expect to see even more innovative uses for this versatile compound.